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Compound of Interest

Compound Name: OL-92

Cat. No.: B3257441

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies employed in
the analysis of the OL-92 sediment core from Owens Lake, California. The protocols detailed
below are based on established methods cited in the analyses of this significant paleoclimatic
record.

Introduction

The OL-92 sediment core, retrieved from the now-dry bed of Owens Lake, offers a continuous,
high-resolution archive of climatic and environmental changes in the eastern Sierra Nevada
over the past approximately 800,000 years. Analysis of its physical, chemical, and biological
components provides invaluable data for understanding long-term climate cycles and their
regional impacts. This document outlines the key analytical methods for characterizing the
composition of OL-92 sediments, presenting data in a structured format and providing detailed
experimental protocols.

Data Presentation
Granulometric Composition

The sediment composition of the OL-92 core varies significantly with depth, reflecting changes
in depositional environments. The core is primarily composed of lacustrine clay, silt, and fine
sand, with some intervals containing up to 40% calcium carbonate (CaCOs) by weight.[1] A
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notable shift in sedimentation style occurs at approximately 195 meters, transitioning from finer
silts and clays in the upper section to coarser silts and fine sands in the lower part of the core.

Depth Interval Predominant Mean Grain Clay Content Sand and
(m) Sediment Type Size (um) (wt %) Gravel (%)

Interbedded fine
0-195 ] 5-15 <10 to nearly 80 Low
silts and clays

Interbedded silts ) )
195 - 323 ) 10-100 Variable Higher
and fine sands

Table 1: Summary of grain size variations with depth in the OL-92 core. Data is generalized

from published reports.

Geochemical Composition

Geochemical analysis of the OL-92 core has been performed using X-ray fluorescence (XRF)
and other methods to determine the concentrations of major and minor elements. This data
provides insights into the provenance of the sediments and the chemical conditions of the
paleolake.
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Oxidel/Element

Analytical Method

Purpose

Major Oxides

SiOz, Al203, Fe203, MgO,
CaO, Naz0, K20, TiOz, P20s,
MnO

X-ray Fluorescence (XRF)

Characterization of bulk
sediment mineralogy and

provenance.

Minor Elements

B, Ba, Co, Cr, Cu, Ga, Mo, Ni,
Pb, Sc, V., Y, Zr

Optical Emission Spectroscopy

Tracing sediment sources and
understanding redox

conditions.

Carbonates

Inorganic Carbon (CaCOs)

Coulometry / Gasometry

Indicator of lake productivity

and water chemistry.

Organic Carbon (TOC)

Combustion / NDIR

Proxy for biological productivity
and organic matter

preservation.

Table 2: Overview of geochemical analyses performed on OL-92 sediments.

Experimental Protocols
Grain Size Analysis

Objective: To determine the particle size distribution of the sediment samples.

Methodology:

e Sample Preparation:

o A known weight (e.g., 10-20 g) of the sediment sample is taken.

o Organic matter is removed by treating the sample with 30% hydrogen peroxide (H202).

o Carbonates are dissolved using a buffered acetic acid solution (e.g., sodium acetate/acetic

acid buffer at pH 5).

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b3257441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o The sample is then disaggregated using a chemical dispersant (e.g., sodium
hexametaphosphate) and mechanical agitation (e.g., ultrasonic bath).

o Fraction Separation:
o The sand fraction (>63 um) is separated by wet sieving.

o The silt and clay fractions (<63 pum) are analyzed using a particle size analyzer based on
laser diffraction or settling velocity (e.g., Sedigraph or Pipette method).

o Data Analysis:
o The weight or volume percentage of each size fraction (sand, silt, clay) is calculated.

o Statistical parameters such as mean grain size, sorting, and skewness are determined
using appropriate software.

X-Ray Diffraction (XRD) for Clay Mineralogy

Objective: To identify the types and relative abundance of clay minerals in the sediment.
Methodology:
o Sample Preparation (Oriented Mounts):

o The <2 um clay fraction is isolated by centrifugation or gravity settling.

o A suspension of the clay fraction is deposited onto a glass slide or ceramic tile and
allowed to air-dry to create an oriented mount.

e XRD Analysis:

o The air-dried sample is analyzed using an X-ray diffractometer over a specific 26 range
(e.g., 2-40° 20).

o The sample is then treated with ethylene glycol and heated to specific temperatures (e.g.,
375°C and 550°C) with subsequent XRD analysis after each treatment to identify
expandable and heat-sensitive clay minerals.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Data Interpretation:

o The resulting diffractograms are analyzed to identify the characteristic basal reflections (d-
spacings) of different clay minerals (e.g., smectite, illite, kaolinite, chlorite).

o Semi-gquantitative estimates of the relative abundance of each clay mineral are made
based on the integrated peak areas.

Total Organic Carbon (TOC) Analysis

Objective: To quantify the amount of organic carbon in the sediment.
Methodology:
e Sample Preparation:

o The sediment sample is dried and ground to a fine powder.

o Inorganic carbonates are removed by acid digestion with a non-oxidizing acid (e.g.,
hydrochloric acid) until effervescence ceases. The sample is then dried.

e Combustion and Detection:

o A weighed amount of the acid-treated sample is combusted at high temperature (e.g.,
>900°C) in an oxygen-rich atmosphere.

o The organic carbon is converted to carbon dioxide (COz), which is then measured using a
non-dispersive infrared (NDIR) detector.

e Calculation:

o The amount of CO2 detected is used to calculate the percentage of total organic carbon in
the original sample.

Micropaleontological Analysis (Diatoms and
Ostracodes)
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Objective: To identify and quantify microfossil assemblages to reconstruct past environmental
conditions.

Methodology:
e Sample Preparation:

o Diatoms: A known weight of sediment is treated with hydrogen peroxide to remove organic
matter and hydrochloric acid to remove carbonates. The resulting slurry is repeatedly
rinsed with deionized water to remove acids and fine particles. The cleaned diatom
frustules are then mounted on a microscope slide.

o Ostracodes: The sediment is disaggregated in water and wet-sieved through a series of
meshes to concentrate the ostracode valves. The valves are then picked from the dried
residue under a stereomicroscope.

« ldentification and Counting:
o Microfossils are identified to the species level using a high-power light microscope.

o A statistically significant number of individuals (e.g., 300-500) are counted for each sample
to determine the relative abundance of each species.

¢ Paleoenvironmental Reconstruction:

o The ecological preferences of the identified species are used to infer past environmental
conditions such as water salinity, depth, temperature, and nutrient levels. For ostracodes,
stable isotope analysis (8180 and &3C) of their calcite shells can provide further
guantitative data on paleotemperature and water chemistry.

Visualizations
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Core Sampling and Sub-sampling

Click to download full resolution via product page

Caption: General workflow for the comprehensive analysis of OL-92 sediment samples.
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Start: Sediment Subsample

'

Pre-treatment:
- Remove organic matter (H202)
- Remove carbonates (acid)

'

Dispersion:
- Add chemical dispersant
- Ultrasonic agitation

:

Wet Sieving (>63 um)

Sand Fraction Silt & Clay Fraction (<63 pum)

Particle Size Analyzer
(e.g., Laser Diffraction)

:

Data Analysis:
- Calculate percentages
- Determine statistical parameters

:

End: Grain Size Distribution Data
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Start: Sediment Subsample

l

Isolate <2 um clay fraction
(centrifugation/settling)

l

Prepare oriented mount
on glass slide

;

XRD Scan (Air-dried)

:

Ethylene Glycol Solvation

:

XRD Scan (Glycolated)

l

Heating (e.g., 375°C & 550°C)

l

XRD Scan (Heated)

l

Data Interpretation:
- Identify d-spacings
- Semi-quantitative analysis

l

End: Clay Mineral Composition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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